Cas no 514191-24-3 (1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one)
514191-24-3 structure
Product Name:1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
CAS No:514191-24-3
MF:C22H13FN2O4S
MW:420.413027524948
CID:5958718
PubChem ID:3823039
Update Time:2023-11-23
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
- 1-(6-fluoro-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one
- 2H-Pyrrol-2-one, 1-(6-fluoro-2-benzothiazolyl)-4-(2-furanylcarbonyl)-1,5-dihydro-3-hydroxy-5-phenyl-
- 514191-24-3
- AKOS002184408
- Z95284912
- F1525-2183
- AKOS016057323
- 1-(6-fluorobenzo[d]thiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one
- AKOS005626527
-
- Inchi: 1S/C22H13FN2O4S/c23-13-8-9-14-16(11-13)30-22(24-14)25-18(12-5-2-1-3-6-12)17(20(27)21(25)28)19(26)15-7-4-10-29-15/h1-11,18,27H
- InChI Key: LNKCPKIZFKOFDB-UHFFFAOYSA-N
- SMILES: N1(C2=NC3=CC=C(F)C=C3S2)C(C2=CC=CC=C2)C(C(C2=CC=CO2)=O)=C(O)C1=O
Computed Properties
- Exact Mass: 420.05800624g/mol
- Monoisotopic Mass: 420.05800624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.547±0.06 g/cm3(Predicted)
- Boiling Point: 588.9±60.0 °C(Predicted)
- pka: 4.50±1.00(Predicted)
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1525-2183-2μmol |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
514191-24-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1525-2183-5μmol |
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514191-24-3 | 90%+ | 5μmol |
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| Life Chemicals | F1525-2183-10μmol |
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514191-24-3 | 90%+ | 10μmol |
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| Life Chemicals | F1525-2183-20μmol |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
514191-24-3 | 90%+ | 20μmol |
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| Life Chemicals | F1525-2183-1mg |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
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| Life Chemicals | F1525-2183-2mg |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
514191-24-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1525-2183-3mg |
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514191-24-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1525-2183-4mg |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
514191-24-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1525-2183-5mg |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
514191-24-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1525-2183-10mg |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one |
514191-24-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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